Cas no 204850-14-6 (1-Bromo-4-isopropyl-2-nitrobenzene)

• Product Name: 1-Bromo-4-isopropyl-2-nitrobenzene
• CAS No: 204850-14-6
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• MDL: MFCD23135358
• CID: 1024183
• PubChem ID: 21531815
• Update Time: 2025-04-20

1-Bromo-4-isopropyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-isopropyl-2-nitrobenzene
• 1-bromo-2-nitro-4-propan-2-ylbenzene
• 1-Bromo-2-nitro-4-(propan-2-yl)benzene
• OGFXLLXRXBRDEN-UHFFFAOYSA-N
• DB-337153
• SCHEMBL1455781
• AKOS016004211
• 204850-14-6
• DTXSID40615672

• MDL： MFCD23135358
• Inchi： 1S/C9H10BrNO2/c1-6(2)7-3-4-8(10)9(5-7)11(12)13/h3-6H,1-2H3
• InChI Key： OGFXLLXRXBRDEN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])C(C)C

Computed Properties

• Exact Mass: 242.98949g/mol
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8Ų